Cas no 331651-90-2 (2H-1-Benzopyran-3-carbonitrile, 2-oxo-7-(phenylmethoxy)-)
331651-90-2 structure
Product Name:2H-1-Benzopyran-3-carbonitrile, 2-oxo-7-(phenylmethoxy)-
CAS No:331651-90-2
MF:C17H11NO3
MW:277.274144411087
CID:1455347
Update Time:2024-08-25
2H-1-Benzopyran-3-carbonitrile, 2-oxo-7-(phenylmethoxy)- Chemical and Physical Properties
Names and Identifiers
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- 2H-1-Benzopyran-3-carbonitrile, 2-oxo-7-(phenylmethoxy)-
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- Inchi: 1S/C17H11NO3/c18-10-14-8-13-6-7-15(9-16(13)21-17(14)19)20-11-12-4-2-1-3-5-12/h1-9H,11H2
- InChI Key: ZEKACIVJKORAGT-UHFFFAOYSA-N
- SMILES: C1(=O)OC2=CC(OCC3=CC=CC=C3)=CC=C2C=C1C#N
Computed Properties
- Exact Mass: 277.07393
Experimental Properties
- Density: 1.32±0.1 g/cm3(Predicted)
- Boiling Point: 487.0±45.0 °C(Predicted)
- PSA: 59.32
2H-1-Benzopyran-3-carbonitrile, 2-oxo-7-(phenylmethoxy)- Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
331651-90-2 (2H-1-Benzopyran-3-carbonitrile, 2-oxo-7-(phenylmethoxy)-) Related Products
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